1-(3-furoyl)-4-[(3-isobutyl-5-isoxazolyl)carbonyl]-1,4-diazepane

• IUPAC Name: furan-3-yl-[4-[3-(2-methylpropyl)-1,2-oxazole-5-carbonyl]-1,4-diazepan-1-yl]methanone
• InChI: InChI=1S/C18H23N3O4/c1-13(2)10-15-11-16(25-19-15)18(23)21-6-3-5-20(7-8-21)17(22)14-4-9-24-12-14/h4,9,11-13H,3,5-8,10H2,1-2H3
• InChI Key: ALRGDDJHUHSDQT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1=NOC(=C1)C(=O)N2CCCN(CC2)C(=O)C3=COC=C3
• Molecular Formula: C18H23N3O4
• Molecular Weight: 345.4 g/mol

Description

1-(3-furoyl)-4-[(3-isobutyl-5-isoxazolyl)carbonyl]-1,4-diazepane is a useful research compound. Its molecular formula is C18H23N3O4 and its molecular weight is 345.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 345.16885622 g/mol and the complexity rating of the compound is 485. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Odor Detection and Chemical Interactions Research on the detection of mixtures involving compounds with structural or functional similarities to 1-(3-furoyl)-4-[(3-isobutyl-5-isoxazolyl)carbonyl]-1,4-diazepane, such as studies on homologous carboxylic acids and other odorants, highlights the complexity of chemical interactions and sensory perception. These studies can inform on the potential sensory applications or effects of chemicals in various contexts, including food science, perfumery, and environmental monitoring (Miyazawa et al., 2009).

Toxicology and Safety Assessments Investigations into the toxicity and safety profiles of related compounds, such as propylene glycol or various plasticizers, provide essential data for evaluating the health implications of chemical exposure. These studies are crucial for regulatory compliance, environmental health assessments, and the development of safer consumer products (Wilson et al., 2005).

Metabolism and Biodegradation Research on the metabolism and biodegradation pathways of structurally related compounds, including their transformation products and metabolites in biological systems, is vital for understanding the environmental fate and potential bioaccumulation risks of chemicals. This area of study informs drug development, environmental science, and toxicology (Prior et al., 2006).

Clinical Applications and Pharmacokinetics Exploring the clinical applications and pharmacokinetics of compounds with similar properties or mechanisms of action, such as benzodiazepines, can shed light on potential therapeutic uses, drug delivery systems, and the optimization of pharmacological profiles for enhanced efficacy and safety (Addolorato et al., 1999).